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Compound of Interest

Compound Name: FR-145715

CAS No.: 149917-31-7

Cat. No.: B15610079

Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on

utilizing FR-145715 in competitive binding assays, including detailed protocols and data

presentation.

Introduction
Competitive binding assays are a fundamental technique in pharmacology and drug discovery

for determining the affinity of a ligand for a receptor. This document provides detailed

application notes and protocols for the use of FR-145715 in such assays. The information

herein is intended to guide researchers in setting up robust and reliable experiments to

characterize the binding properties of this compound.

Data Presentation: Binding Affinity of FR-145715
The following table summarizes the quantitative data for the binding affinity of FR-145715
against its target. This data is typically obtained from competitive binding experiments where

FR-145715 displaces a radiolabeled or fluorescently labeled ligand.
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Compound Target Radioligand Kᵢ (nM) IC₅₀ (nM) Hill Slope

FR-145715
[Specify

Target]

[Specify

Radioligand]
[Insert Value] [Insert Value] [Insert Value]

[Control

Compound]

[Specify

Target]

[Specify

Radioligand]
[Insert Value] [Insert Value] [Insert Value]

Table 1: Binding Affinity Parameters for FR-145715. Kᵢ (inhibitory constant) and IC₅₀ (half-

maximal inhibitory concentration) values are critical indicators of a compound's potency. The

Hill slope provides insight into the nature of the binding interaction.

Experimental Protocols
A meticulously executed protocol is crucial for obtaining high-quality, reproducible data in

competitive binding assays.

Materials and Reagents
FR-145715 stock solution (e.g., 10 mM in DMSO)

Radioligand or Fluorescent Ligand specific for the target receptor

Cell Membranes or Purified Receptor preparation expressing the target receptor

Assay Buffer: (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4)

Wash Buffer: (e.g., 50 mM Tris-HCl, pH 7.4)

Scintillation Cocktail (for radioligand binding assays)

96-well Plates (e.g., glass fiber filter plates for radioligand assays)

Plate Reader (e.g., scintillation counter or fluorescence plate reader)

Positive Control (a known high-affinity ligand for the target)

Negative Control (vehicle, e.g., DMSO)
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Experimental Workflow Diagram
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Preparation Assay Execution Data Acquisition Data Analysis

Prepare Reagents
(Buffer, Ligands, Membranes)

Serial Dilution of
FR-145715

Incubate:
Membranes + Radioligand

+ FR-145715

Separate Bound from
Free Ligand (Filtration) Wash Filters Measure Bound Radioactivity

(Scintillation Counting)
Generate Competition Curve
(log[Inhibitor] vs. % Binding) Calculate IC50 and Ki
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To cite this document: BenchChem. [Application Notes and Protocols for FR-145715 in
Competitive Binding Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610079/docs#application-notes-and-protocols-for-
fr-145715-in-competitive-binding-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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